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Compound of Interest

Compound Name: 2-Methoxy-1-naphthaldehyde

Cat. No.: B1195280

An In-Depth Technical Guide to the Physical Properties of 2-Methoxy-1-naphthaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
Methoxy-1-naphthaldehyde, a compound of interest in various research and development
fields. This document is intended for use by researchers, scientists, and drug development
professionals, offering detailed data, experimental protocols, and conceptual visualizations to
support laboratory work and further investigation.

Core Physical and Chemical Properties

2-Methoxy-1-naphthaldehyde is an aromatic aldehyde with a methoxy group substituted on
the naphthalene ring. Its physical characteristics are crucial for its handling, application in
synthesis, and role in biological studies.

Quantitative Data Summary

The key physical and chemical identification data for 2-Methoxy-1-naphthaldehyde are
summarized in the table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C12H1002 [1112]

Molecular Weight 186.21 g/mol [21[31[4]

Melting Point 80-87 °C [1][5]

82-85 °C (lit.) [6]

84 °C [3]

Boiling Point 205 °C at 18 mmHg (lit.) [6]

205 °C [3]

Appearance Cream to pale brown crystals (115]
or powder

Beige-brown crystalline 6]

powder

Purity (Assay)

>98.5% (GC)

[1]5]

>98.0% (GC) [7]

98%

CAS Number 5392-12-1 [1][2]
2-methoxynaphthalene-1-

IUPAC Name [1][2]
carbaldehyde
YIQGLTKAOHRZOL-

InChl Key [1][2]
UHFFFAOYSA-N
COC1=CC=C2C=CC=CC2=C

SMILES [1]

1C=0

Spectral Data

Spectroscopic data is essential for the structural elucidation and confirmation of 2-Methoxy-1-

naphthaldehyde.
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» Nuclear Magnetic Resonance (NMR) Spectroscopy: Both *H NMR and *3C NMR spectral
data are available for this compound, providing detailed information about its molecular
structure.[2][8]

e Infrared (IR) Spectroscopy: The FT-IR and FT-Raman spectra of 2-Methoxy-1-
naphthaldehyde have been studied, which helps in identifying its functional groups.[2][6][9]

Experimental Protocols

The following sections detail the generalized experimental methodologies for determining the
key physical properties of 2-Methoxy-1-naphthaldehyde.

Melting Point Determination

The melting point is a critical indicator of a compound's purity.[10][11][12]

Principle: The melting point is the temperature at which a solid transitions into a liquid. For a
pure crystalline solid, this transition occurs over a narrow temperature range. Impurities
typically depress the melting point and broaden the melting range.[12]

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Spatula

Mortar and pestle (if the sample is not a fine powder)
Procedure:

o Sample Preparation: Ensure the 2-Methoxy-1-naphthaldehyde sample is completely dry
and finely powdered. If necessary, gently grind the crystals using a mortar and pestle.[13]

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxy-1-naphthaldehyde
https://spectrabase.com/spectrum/9hPS5LyYXU5
https://www.benchchem.com/product/b1195280?utm_src=pdf-body
https://www.benchchem.com/product/b1195280?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxy-1-naphthaldehyde
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3748749.htm
https://www.chemicalbook.com/SpectrumEN_5392-12-1_IR1.htm
https://www.benchchem.com/product/b1195280?utm_src=pdf-body
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.benchchem.com/product/b1195280?utm_src=pdf-body
https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/04%3A_Melting_Point/4.03%3A_Melting_Point_Determination_Procedure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195280?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Capillary Loading: Tap the open end of a capillary tube into the powdered sample to collect a
small amount of the compound. Invert the tube and tap it gently on a hard surface to pack
the solid into the closed end. The packed sample height should be 1-2 mm.[10]

o Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point
apparatus.[13]

o Heating: Begin heating the apparatus. A rapid heating rate can be used initially to determine
an approximate melting point. For an accurate measurement, repeat the process with a slow
heating rate of 1-2 °C per minute, starting from a temperature about 15-20 °C below the
expected melting point.[12][13]

e Observation and Recording: Observe the sample through the magnifying lens. Record the
temperature at which the first drop of liquid appears (the beginning of the melting range) and
the temperature at which the entire sample becomes a clear liquid (the end of the melting
range).[11][12]

Sample Preparation Loading

Load into Capillary Tube Pack Sample

Measurement
Place in Appara:us)—»(Hea« Slowly (1-2"Clmin))—>[0bserve Mel(ingHRecord T_start and T_endj

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.

Boiling Point Determination

Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the
external pressure.[14] This method is suitable for determining the boiling point of small
guantities of liquid, which is relevant if the compound is melted or dissolved.

Apparatus:

o Thiele tube or a small test tube with a beaker for an oil bath
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Thermometer

Capillary tube (sealed at one end)

Heating source (e.g., Bunsen burner or hot plate)

Liquid for bath (e.g., mineral oil)

Procedure:

Sample Preparation: Place a few milliliters of the molten compound or a concentrated
solution into a small test tube.

Capillary Insertion: Place a capillary tube (sealed end up) into the test tube containing the
sample.[15][16]

Apparatus Assembly: Attach the test tube to a thermometer using a rubber band or thread.
The bottom of the test tube should be level with the thermometer bulb.[15]

Heating: Immerse the assembly in a Thiele tube or an oil bath, ensuring the sample is below
the level of the heating liquid. Heat the apparatus gently and slowly.[16]

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. Continue heating until a continuous and rapid stream of bubbles is
observed.[15]

Recording: Remove the heat source and allow the apparatus to cool slowly. The temperature
at which the bubbling stops and the liquid just begins to enter the capillary tube is the boiling
point of the substance.[15][17]

Solubility Determination

Principle: Solubility is the maximum concentration of a solute that can dissolve in a solvent at a

given temperature to form a saturated solution.[18]

Apparatus:

Test tubes with stoppers
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Spatula

Balance

Graduated cylinder or pipette

Vortex mixer or shaker

Constant temperature bath

Procedure:

Solvent Preparation: Add a precise volume (e.g., 1 mL) of the desired solvent (e.g., water,
ethanol, DMSO) to a test tube.

Temperature Control: Place the test tube in a constant temperature bath (e.g., 25 °C) and
allow it to equilibrate.[19]

Solute Addition: Add a small, pre-weighed amount of 2-Methoxy-1-naphthaldehyde to the
test tube.

Dissolution: Stopper the test tube and shake or vortex it vigorously for a set period until the
solid is fully dissolved.[20]

Iterative Addition: Continue adding small, weighed portions of the solute, ensuring complete
dissolution after each addition.

Saturation Point: The point at which a small amount of the solid remains undissolved, even
after prolonged agitation, is the saturation point.

Calculation: Calculate the total mass of the solute that dissolved in the known volume of the
solvent. Express the solubility in terms of g/L or mol/L.

Applications and Logical Relationships

2-Methoxy-1-naphthaldehyde is not just a chemical compound with a set of physical

properties; it is also a molecule with significant applications in biological and materials science.
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Role as a Signaling Inhibitor

Recent studies have identified 2-Methoxy-1-naphthaldehyde as a novel inhibitor of
strigolactone signaling.[6] Strigolactones are a class of plant hormones that regulate various
aspects of plant development. This inhibitory activity makes the compound a valuable tool for
studying plant biology and potentially for developing new agricultural chemicals.
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Caption: Inhibition of Strigolactone Signaling Pathway.

Intermediate in Chemical Synthesis
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Due to its reactive aldehyde group and stable naphthalene core, 2-Methoxy-1-
naphthaldehyde serves as a valuable intermediate in the synthesis of more complex
molecules, such as fluorescent dyes and other organic compounds.[21][22]

Chemical Identity
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Caption: Logical Relationships of Compound Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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